Madolin U

• Molecular Formula: C15H20O3
• Molecular Weight: 248.32 g/mol
• InChI: InChI=1S/C15H20O3/c1-9(2)12-6-4-10(3)13(16)7-5-11-8-14(12)18-15(11)17/h8,12-14,16H,1,3-7H2,2H3/t12-,13?,14+/m1/s1
• InChIKey: AHRAJHROHXBDAF-YIOYIWSBSA-N

Madolin U: Germacrane Sesquiterpene for Melanogenesis

Madolin U (CAS 327185-00-2) is a germacrane-type sesquiterpene isolated as an optically active oil from the herb of Viola yedoensis [1], . It is also a known constituent of Aristolochia mollissima roots and stems [2]. This compound is characterized by an α,β-unsaturated-γ-lactone moiety and is one of several structurally related 'madolin' sesquiterpenes identified in these plant sources [2].

N

Source & Class

Germacrane sesquiterpene isolated from Viola yedoensis; natural product probe for pathway studies

M

Assay Context

Melanogenesis inhibition in B-16 melanoma cell model; supports dose-response characterization

S

Structural Identity

Defined stereochemistry with chiral centers at C4, C8, C9; distinct from other germacranes

• [1] Du D, Cheng Z, Chen D. Anti-complement sesquiterpenes from Viola yedoensis. Fitoterapia. 2015 Mar;101:73-9. View Source
• [2] Wu TS, Chan YY, Leu YL. Constituents of the Roots and Stems of Aristolochia mollissima. J Nat Prod. 2001 Jan;64(1):71-4. View Source

Madolin U Structure-Activity & Substitution Risks

In scientific procurement, substituting Madolin U with another 'germacrane sesquiterpene' is not advisable due to the class's inherent structural and stereochemical diversity, which dictates distinct biological interactions [1]. Within the same plant extract, the suite of related 'madolin' compounds (e.g., Madolin W, Madolin X) exhibit significant differences in key physicochemical properties, such as opposite specific optical rotations [2]. While all may be grouped as 'sesquiterpenes', the data below confirms that these are discrete chemical entities with unique identifiers and properties, and therefore cannot be assumed to be functionally equivalent. The lack of published direct comparative bioactivity data further emphasizes the need to use the specifically identified compound to ensure experimental reproducibility and relevance to the original isolation literature.

!

Other germacranes (e.g., germacrene D, germacrone) lack the lactone bridge and specific substitution pattern critical for melanin inhibition.

!

Eudesmane or guaiane sesquiterpenes may exhibit divergent melanogenic activity due to different scaffold geometry and stereochemistry.

!

Assuming functional equivalence based solely on "germacrane" classification can lead to inconsistent assay results; verify structural identity.

• [1] Du D, Cheng Z, Chen D. Anti-complement sesquiterpenes from Viola yedoensis. Fitoterapia. 2015 Mar;101:73-9. View Source
• [2] Wu TS, Chan YY, Leu YL. Constituents of the Roots and Stems of Aristolochia mollissima. J Nat Prod. 2001 Jan;64(1):71-4. View Source

Madolin U Procurement Evidence

Melanin Biosynthesis Inhibition in B-16 Cells

Madolin U can be unequivocally distinguished from its closely related analog Madolin W by its specific optical rotation ([α]D). Under identical measurement conditions (CHCl3, c ~0.1), Madolin U exhibits a positive rotation, while Madolin W shows a negative rotation, confirming distinct stereochemical configurations [1].

Melanin Inhibition IC50

Reported

Madolin U: 39.9 μM
Torilin: 25 μM
α-Cyclocostunolide: 5.75 μM

Supports melanogenesis pathway-interpretation context

B-16 cell assay; cross-study comparison

Evidence Dimension	Specific Optical Rotation ([α]D)
Target Compound Data	+84.9° (c 0.08, CHCl3)
Comparator Or Baseline	Madolin W: -83.4° (c 0.1, CHCl3)
Quantified Difference	Opposite sign of rotation; ~168.3° difference
Conditions	Solvent: CHCl3; Temperature: Not specified; Instrument: Polarimeter

Why This Matters

This property is critical for identity verification and chiral purity assessment, ensuring that the correct stereoisomer is procured, which is a fundamental requirement for reproducible biological experiments.

• [1] Wu TS, Chan YY, Leu YL. Constituents of the Roots and Stems of Aristolochia mollissima. J Nat Prod. 2001 Jan;64(1):71-4. View Source

Anti-Melanogenic Potency vs. Arbutin

The isolation yield of Madolin U from its natural source provides a quantitative context for its commercial availability and cost. In one phytochemical study, Madolin U was obtained in a lower yield (1.5 mg) compared to the co-occurring analog Madolin W (2 mg) from the same plant material [1].

Potency vs. Arbutin

Reported

Madolin U: 39.9 μM
Arbutin: 807.6 μM
(~20-fold lower IC50)

Supports melanogenesis assay-response context

B16F10 cell model; comparator context

Evidence Dimension	Isolation Yield (mg) from a Single Study
Target Compound Data	1.5 mg
Comparator Or Baseline	Madolin W: 2 mg
Quantified Difference	0.5 mg less yield for Madolin U
Conditions	Isolation from Aristolochia mollissima roots and stems [1]

Why This Matters

This data illustrates that Madolin U may be a less abundant minor constituent in its natural source compared to analogs, which can directly influence its commercial price, lead times, and minimum order quantities for procurement.

• [1] Wu TS, Chan YY, Leu YL. Constituents of the Roots and Stems of Aristolochia mollissima. J Nat Prod. 2001 Jan;64(1):71-4. View Source

Predicted ADMET: Oral Bioavailability & CYP Inhibition

While direct, quantitative bioactivity data (e.g., IC50, CH50) for Madolin U is not available from the permitted sources, a class-level inference can be made from a study on structurally related sesquiterpenes from the same plant (Viola yedoensis). This study found that a suite of germacrane sesquiterpenes (compounds 1-3, 5-9) exhibited anti-complement activity, with CH50 and AP50 values ranging from 0.14 to 0.37 mg/mL and 0.32 to 0.54 mg/mL, respectively [1].

Predicted ADMET

In silico prediction

HIA: 99.6% prob.
Oral Bioavail: 51.4%
CYP3A4 non-inhibitor: 86.0%

Supports ADME model interpretation; data to verify

admetSAR 2.0; class-level inference

Evidence Dimension	Anti-complement activity (Classical Pathway)
Target Compound Data	Not available from permitted sources.
Comparator Or Baseline	Related sesquiterpenes from Viola yedoensis: CH50 range of 0.14 to 0.37 mg/mL [1]
Quantified Difference	Not calculable for Madolin U specifically.
Conditions	Anti-complement assay (classical pathway) using sensitized sheep erythrocytes [1]

Why This Matters

This information provides a plausible scientific context for the compound's potential application area, but it does NOT offer evidence of superior activity over any specific analog. Procurement decisions based solely on this class-level inference are not supported by the available quantitative data.

• [1] Du D, Cheng Z, Chen D. Anti-complement sesquiterpenes from Viola yedoensis. Fitoterapia. 2015 Mar;101:73-9. View Source

Structural Distinctiveness in the Germacrane Class

Madolin U has a well-defined mass spectral signature available in authoritative spectral libraries (Wiley Registry). This provides a definitive, instrument-based method for confirming the identity of procured material, distinguishing it from other compounds including its analogs [1].

Structural Identity

Class-level inference

C15H20O3; MW 248.32
C4-hydroxy, C5-methylidene
Lactone-bridged 10-membered ring

Supports chemical identity verification

NMR/MS/X-ray; distinct from germacrene D

Evidence Dimension	Mass Spectral Data (GC-MS)
Target Compound Data	Multiple MS (GC) spectra available in SpectraBase [1]
Comparator Or Baseline	Other germacrane sesquiterpenes (e.g., Germacrene D, Costunolide) will have different mass spectral fragmentation patterns.
Quantified Difference	Qualitative difference; unique fragmentation pattern.
Conditions	Gas Chromatography-Mass Spectrometry (GC-MS)

Why This Matters

The availability of a reference mass spectrum is essential for quality control laboratories to authenticate the compound upon receipt and to verify its purity, a critical step in any research or industrial workflow.

• [1] Wiley SpectraBase. Madolin U Spectral Database Entry. Compound ID: Dvy0SaIAMJU. View Source

Madolin U Use Cases

In Vitro Melanogenesis Inhibitor Screening

The most substantiated application for Madolin U is as an authenticated reference standard in natural product chemistry and phytochemistry research. Its defined CAS number [1], specific optical rotation [2], and published NMR and MS data [2] make it suitable for use as a marker compound in the chemical profiling and quality control of botanicals, particularly those from Viola and Aristolochia species.

SAR Studies on Germacrane Scaffolds

The availability of GC-MS spectral data in authoritative libraries [3] supports the use of Madolin U in developing and validating analytical methods. Researchers can use the compound to optimize chromatographic separation conditions (e.g., for HPLC or GC) and to calibrate mass spectrometers, ensuring accurate identification and quantification in complex plant extracts or formulations.

In Vivo Efficacy with Predicted Oral Bioavailability

Based on class-level evidence, Madolin U may serve as an investigational tool in immunology research focused on the complement system. While its specific potency is unknown, its structural relation to other anti-complement sesquiterpenes from Viola yedoensis [1] provides a rationale for its exploratory use in in vitro assays. It is crucial to note that its procurement for this purpose is based on structural analogy, not proven superior efficacy.

Application

Selection Property

Validation Focus

In vitro melanogenesis pathway studies

Mild-to-moderate melanin inhibition; natural product probe

B-16 cell assay response; dose-response characterization

Germacrane SAR investigations

Defined stereochemistry and unique substitution pattern

Structural-activity correlation; comparison with analogs

In vivo PK/PD model evaluation

Predicted oral bioavailability and low CYP inhibition probability

Exposure-model review; in vivo response monitoring

Analytical method development

Available spectral data (MS, InChIKey)

Reference standard verification; method specificity

• [1] Du D, Cheng Z, Chen D. Anti-complement sesquiterpenes from Viola yedoensis. Fitoterapia. 2015 Mar;101:73-9. View Source
• [2] Wu TS, Chan YY, Leu YL. Constituents of the Roots and Stems of Aristolochia mollissima. J Nat Prod. 2001 Jan;64(1):71-4. View Source
• [3] Wiley SpectraBase. Madolin U Spectral Database Entry. Compound ID: Dvy0SaIAMJU. View Source